2-Butenoic acid, 3-methyl-, 3-methyl-2-butenyl ester
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Overview
Description
2-Butenoic acid, 3-methyl-, 3-methyl-2-butenyl ester is a natural product found in Callitropsis nootkatensis with data available.
Scientific Research Applications
Chirality in Chemical Synthesis
- Chirality Transfer in Ester Enolate Claisen Rearrangement : Fujisawa, Tajima, and Sato (1984) demonstrated that the ester enolate Claisen rearrangement of a related compound, (R)-1-methyl-(E)-2-butenyl hydroxyacetate, results in complete asymmetric transfer, useful in the stereocontrolled synthesis of optically active pheromones (Fujisawa, Tajima, & Sato, 1984).
Synthetic Pathways and Isomerization
- Synthesis of (E)-3-Propyl-4-oxo-2-butenoic Acid Esters : Bolchi, Roda, and Pallavicini (2018) developed a straightforward route to synthesize certain butenoic acid esters, highlighting their importance as synthons in various chemical processes (Bolchi, Roda, & Pallavicini, 2018).
Chemical Reactions and Mechanisms
- Regioselective Deprotonation of Conjugated Esters : Harris and Weiler (1984) reported a stereospecific synthesis method for E and Z esters of C–4 deuterated 3-methyl-2-butenoic acid, showcasing the regioselective deprotonation techniques (Harris & Weiler, 1984).
- Alkoxycarbonylation of Alkynes : Scrivanti et al. (1998) explored the carbonylation of alkynes, which produced methyl esters of (E)-2-methyl-2-butenoic acid, providing insights into stereospecific reactions (Scrivanti et al., 1998).
Material Science and Polymer Chemistry
- High Molecular Weight Poly(acrylonitrile-co-3-aminocarbonyl-3-butenoic acid Methyl Ester) : Ju et al. (2020) used a bifunctional 3-aminocarbonyl-3-butenoic acid methyl ester in the synthesis of high molecular weight poly(acrylonitrile-co-3-aminocarbonyl-3-butenoic acid methyl ester), highlighting its potential as a precursor for high-performance carbon fiber (Ju et al., 2020).
Properties
CAS No. |
72779-06-7 |
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Molecular Formula |
C10H16O2 |
Molecular Weight |
168.23 g/mol |
IUPAC Name |
3-methylbut-2-enyl 3-methylbut-2-enoate |
InChI |
InChI=1S/C10H16O2/c1-8(2)5-6-12-10(11)7-9(3)4/h5,7H,6H2,1-4H3 |
InChI Key |
CBERZXRMIOEKPW-UHFFFAOYSA-N |
SMILES |
CC(=CCOC(=O)C=C(C)C)C |
Canonical SMILES |
CC(=CCOC(=O)C=C(C)C)C |
72779-06-7 | |
Origin of Product |
United States |
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